3-(Cyanomethyl-amino)-benzoic acid methyl ester
Overview
Description
“3-(Cyanomethyl-amino)-benzoic acid methyl ester” is a complex organic compound. It contains a cyanomethyl group (-CH2CN), an amino group (-NH2), a benzoic acid moiety, and a methyl ester group (-COOCH3). The exact properties and applications of this compound would depend on its specific structure .
Molecular Structure Analysis
The molecular structure of “this compound” would be determined by the arrangement of its constituent groups around the benzene ring. The exact structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
This compound, like other organic compounds, would be expected to undergo a variety of chemical reactions. These could include reactions at the cyanomethyl group, the amino group, or the ester group. The specific reactions would depend on the conditions and reagents used .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Structural and Spectral Studies
A study on the structural properties of a related compound, 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester, provides insights into its spectral methods and quantum mechanical calculations. These analyses, including vibrational wavenumbers and NMR, highlight its potential in detailed molecular structure investigations and biological activity screenings (Abdel Ghani & Mansour, 2011).
Charge-Transfer Reactions
Research into photoinduced intramolecular charge-transfer reactions in similar compounds, like 4-amino-3-methyl benzoic acid methyl ester (AMBME), shows that these compounds exhibit dual emission in polar solvents. This property is significant for studying molecular behaviors in different environments, assisting in understanding charge-transfer dynamics (Chakraborty et al., 2007).
Synthetic Applications
The palladium-catalyzed cycloisomerisation of 2-(cyanomethyl)phenyl esters, closely related to the compound , yields 3-acyl-2-aminobenzofuran derivatives. These derivatives serve as valuable building blocks for synthesizing benzofuran fused heterocycles, highlighting a significant synthetic utility in developing complex organic molecules (Murai, Miki, & Ohe, 2009).
Pharmacokinetics
Although the specific compound's pharmacokinetics were not directly available, studies on related benzoic acid derivatives, such as benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester, provide a foundation for understanding how these compounds behave in biological systems, including their distribution and bioavailability in rats (Xu et al., 2020).
Novel Synthesis Routes
Innovative synthesis methods have been developed for 2-(cyanomethyl)benzoic esters, offering new routes to obtain these compounds. Such methods, involving deprotonation of alcohols followed by nucleophilic addition and Beckmann fragmentation, illustrate the evolving synthetic strategies for accessing complex molecules with potential research and industrial applications (Meng et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 3-(cyanomethylamino)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-14-10(13)8-3-2-4-9(7-8)12-6-5-11/h2-4,7,12H,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSPWAPRUOTWBQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)NCC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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